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Compound of Interest

Compound Name: Iodoplatinate

Cat. No.: B1198879 Get Quote

This technical guide provides a comprehensive overview of the chemical structures, formulas,

and key properties of the two primary forms of iodoplatinate anions: hexaiodoplatinate(IV)

and tetraiodoplatinate(II). This document is intended for researchers, scientists, and

professionals in the fields of chemistry and drug development.

Introduction to Iodoplatinate Anions
The term "iodoplatinate" typically refers to one of two coordination complexes of platinum and

iodine. The specific complex is determined by the oxidation state of the central platinum atom.

Hexaiodoplatinate(IV): This complex features a platinum atom in the +4 oxidation state. The

central platinum atom is coordinated to six iodide ligands, resulting in an overall charge of -2.

Tetraiodoplatinate(II): In this complex, the platinum atom is in the +2 oxidation state. It is

coordinated to four iodide ligands, also resulting in an overall charge of -2.

These anions are typically isolated as salts with counter-ions such as potassium (K⁺) or

ammonium (NH₄⁺).

Hexaiodoplatinate(IV) Anion: [PtI₆]²⁻
The hexaiodoplatinate(IV) anion is a robust and well-characterized species. Its potassium salt,

K₂[PtI₆], serves as a common example.
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Chemical Structure and Formula
The [PtI₆]²⁻ anion exhibits an octahedral coordination geometry, with the Pt(IV) ion at the center

and six iodide ligands positioned at the vertices of the octahedron. This arrangement is the

most stable configuration for platinum(IV) complexes with halide ligands.[1]

Chemical Formula: [PtI₆]²⁻

Associated Salt: K₂[PtI₆] (Potassium Hexaiodoplatinate(IV))

Molecular Weight (K₂[PtI₆]): 1034.70 g/mol

Quantitative Structural and Spectroscopic Data
The structural parameters of potassium hexaiodoplatinate(IV) have been determined through

crystallographic studies. The complex also exhibits characteristic spectroscopic features.

Parameter Value

Geometry Octahedral

Crystal System (K₂[PtI₆])
Monoclinic (below 410 K), Tetragonal (P4/mnc,

above 410 K), Cubic (above 460 K)[1]

Pt-I Bond Lengths ~2.71 Å (2 bonds), ~2.72 Å (4 bonds)[1]

K-I Bond Lengths ~3.74 Å (4 contacts), ~3.89 Å (4 contacts)[1]

UV-Vis Absorption

An association complex with quinine shows

absorption at 620 nm (ε = 1.31 x 10⁴

L·mol⁻¹·cm⁻¹).[2] Specific data for the aqueous

[PtI₆]²⁻ ion was not found in the performed

searches.

Raman Shifts (Solid K₂[PtI₆])

The Raman spectrum shows characteristic

peaks at approximately 69 cm⁻¹, 115 cm⁻¹, and

165 cm⁻¹.[3]
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Experimental Protocol: Synthesis of Potassium
Hexaiodoplatinate(IV)
This protocol describes a representative method for the synthesis of K₂[PtI₆] based on literature

descriptions.

Materials:

Platinum(IV) chloride (PtCl₄) or Hexachloroplatinic acid (H₂PtCl₆)

Potassium iodide (KI)

Distilled water

Procedure:

Dissolve the platinum(IV) starting material (e.g., PtCl₄) in a minimal amount of distilled water.

Prepare a separate aqueous solution with an excess of potassium iodide (KI).

Slowly add the potassium iodide solution to the platinum(IV) solution with continuous stirring.

Heat the resulting mixture gently to facilitate the complete formation of the

hexaiodoplatinate(IV) complex.

A precipitate of potassium hexaiodoplatinate(IV) will form.

Allow the mixture to cool to room temperature.

Collect the precipitate by filtration.

Wash the precipitate with small portions of cold distilled water to remove any soluble

impurities.

Dry the product under vacuum to obtain solid K₂[PtI₆].

Tetraiodoplatinate(II) Anion: [PtI₄]²⁻
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The tetraiodoplatinate(II) anion is a key intermediate in the synthesis of other platinum(II)

compounds, including the anticancer drug cisplatin.

Chemical Structure and Formula
The [PtI₄]²⁻ anion adopts a square planar geometry, which is characteristic of d⁸ metal

complexes like Pt(II).

Chemical Formula: [PtI₄]²⁻

Associated Salt: K₂[PtI₄]·2H₂O (Potassium Tetraiodoplatinate(II) Dihydrate)

Molecular Weight (K₂[PtI₄]·2H₂O): 816.93 g/mol [1]

Quantitative Structural and Spectroscopic Data
Detailed structural and spectroscopic data for the tetraiodoplatinate(II) anion are summarized

below.

Parameter Value

Geometry Square Planar[1]

Crystal System (K₂[PtI₄]·2H₂O) Data not found in the performed searches.

Pt-I Bond Lengths

Specific values from the crystal structure

analysis by Olsson et al. (1989) were not

available in the search results.

I-Pt-I Bond Angles

Specific values from the crystal structure

analysis by Olsson et al. (1989) were not

available in the search results.

UV-Vis Absorption

Specific absorption maxima (λ_max) for the

aqueous [PtI₄]²⁻ ion were not found in the

performed searches.

Raman Shifts (Solid K₂[PtI₄])
Specific Raman shifts for K₂[PtI₄] were not

found in the performed searches.
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Experimental Protocol: Synthesis of Potassium
Tetraiodoplatinate(II)
This protocol outlines the synthesis of K₂[PtI₄] via a salt metathesis reaction, based on

established chemical equations and patent literature.[1][3]

Materials:

Potassium tetrachloroplatinate(II) (K₂[PtCl₄])

Potassium iodide (KI)

Deionized water

Procedure:

In a reaction vessel protected from light, dissolve potassium tetrachloroplatinate(II)

(K₂[PtCl₄]) in deionized water.

In a separate vessel, dissolve four molar equivalents of potassium iodide (KI) in deionized

water.

Slowly add the potassium iodide solution to the stirring K₂[PtCl₄] solution. The reaction

should be maintained at a temperature between 15 °C and 30 °C.[3]

Continue stirring the mixture in the dark for 1 to 2 hours to ensure the reaction goes to

completion.[3] The reaction is: K₂[PtCl₄] + 4 KI → K₂[PtI₄] + 4 KCl.[1]

The product, potassium tetraiodoplatinate(II), can be isolated by concentrating the solution

and allowing the less soluble product to crystallize, often as the dihydrate K₂[PtI₄]·2H₂O.

Collect the crystals by filtration.

Wash the crystals with a minimal amount of cold water.

Dry the product under vacuum.
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Visualization of Iodoplatinate Formation
The following diagrams illustrate the logical workflow for the formation of the

hexaiodoplatinate(IV) and tetraiodoplatinate(II) anions from common platinum starting

materials.

Formation of Hexaiodoplatinate(IV) Formation of Tetraiodoplatinate(II)

[PtCl₆]²⁻
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 + 4 Cl⁻ 
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Caption: Synthesis pathways for iodoplatinate anions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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